Cas no 86073-88-3 (Luteinizing Hormone Releasing Hormone (LH-RH), salmon)

• Product Name: Luteinizing Hormone Releasing Hormone (LH-RH), salmon
• CAS No: 86073-88-3
• MF: C₆₀H₇₃N₁₅O₁₃
• MW: 1212.31433272362
• CID: 724092
• PubChem ID: 24896381
• Update Time: 2025-06-27

Luteinizing Hormone Releasing Hormone (LH-RH), salmon Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor (Oncorhynchus keta) (9CI)
• Luteinizing hormone releasing hormone salmon
• (HIS(BZL)6)-HISTRELIN
• GLP-HIS-TRP-SER-TYR-GLY-LEU-ARG-PRO-GLY-NH2
• LHRH (salmon)
• Luteinizing hormone-releasing hormone, salmon
• PYR-HIS-TRP-SER-TYR-GLY-TRP-LEU-PRO-GLY-NH2
• {pGLU}HWSYGWLPG
• pGlu-His-Trp-Ser-Tyr-Gly-Trp-Leu-Pro-Gly
• Gonadotropin-releasing hormone (goldfish)
• Luteinizing hormone-releasing factor (Leuciscus rutilus)
• Luteinizing Hormone Releasing Hormone (LH-RH), salmon
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosylglycyl-L-tryptophyl-L-leucyl-L-prolylglycinamide (ACI)
• Luteinizing hormone-releasing factor (Oncorhynchus keta) (9CI)
• Luteinizing hormone-releasing factor (pig), 7-L-tryptophan-8-L-leucine- (ZCI)
• 10: PN: WO0174377 FIGURE: 1 claimed protein
• 37: PN: WO03106643 SEQID: 28 unclaimed sequence
• [Trp7,Leu8]-GnRH
• Fish gonadotropin-releasing hormone
• Luteinizing hormone-releasing factor III (Clupea harengus pallasi)
• Salmon GnRH
• Salmon GnRH III
• Salmon gonadotropin-releasing hormone
• Salmon LH-RH
• Teleost LH-RH

• Inchi： 1S/C60H73N15O13/c1-32(2)20-47(60(88)75-19-7-12-49(75)59(87)65-28-50(61)78)73-55(83)44(22-34-25-63-40-10-5-3-8-38(34)40)69-52(80)29-66-53(81)43(21-33-13-15-37(77)16-14-33)70-58(86)48(30-76)74-56(84)45(23-35-26-64-41-11-6-4-9-39(35)41)71-57(85)46(24-36-27-62-31-67-36)72-54(82)42-17-18-51(79)68-42/h3-6,8-11,13-16,25-27,31-32,42-49,63-64,76-77H,7,12,17-24,28-30H2,1-2H3,(H2,61,78)(H,62,67)(H,65,87)(H,66,81)(H,68,79)(H,69,80)(H,70,86)(H,71,85)(H,72,82)(H,73,83)(H,74,84)/t42-,43-,44-,45-,46-,47-,48-,49-/m0/s1
• InChI Key： NMJREATYWWNIKX-XJIZABAQSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@@H](CC(C)C)C(N1CCC[C@H]1C(=O)NCC(=O)N)=O)CC1=CNC2C=CC=CC1=2)CC1C=CC(O)=CC=1)NC(=O)[C@@H](NC([C@@H]1CCC(=O)N1)=O)CC1NC=NC=1

Computed Properties

• Exact Mass: 1211.55000
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 88
• Rotatable Bond Count: 38

Experimental Properties

• Density: 1.401±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• PSA: 426.02000
• LogP: 2.37720

Luteinizing Hormone Releasing Hormone (LH-RH), salmon Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308 + P313
• WGK Germany：3
• Hazard Category Code： R60
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Luteinizing Hormone Releasing Hormone (LH-RH), salmon

Exploring the Role of Salmon Luteinizing Hormone-Releasing Hormone (LH-RH) in Reproductive Endocrinology

The compound with CAS No. 86073-88-3, commonly referred to as salmon Luteinizing Hormone-Releasing Hormone (LH-RH), is a critical player in the field of reproductive endocrinology. This peptide hormone, derived from salmon, has garnered significant attention due to its pivotal role in regulating the reproductive processes in vertebrates. LH-RH is a decapeptide, meaning it consists of ten amino acids, and it functions by stimulating the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the anterior pituitary gland. These hormones are essential for the development and maturation of gonads, making LH-RH a cornerstone in understanding reproductive biology.

Recent advancements in molecular biology have shed light on the intricate mechanisms by which salmon LH-RH exerts its effects. Studies have demonstrated that LH-RH binds to specific receptors on the surface of pituitary cells, triggering a cascade of intracellular signaling pathways. These pathways involve the activation of G-protein coupled receptors (GPCRs), leading to the production and release of LH and FSH. Interestingly, research has also revealed that the structure of LH-RH is highly conserved across species, including humans and salmon, underscoring its evolutionary importance.

The application of salmon LH-RH extends beyond basic research into clinical and therapeutic realms. In aquaculture, this hormone has been utilized to synchronize spawning in fish, enhancing breeding efficiency and productivity. Moreover, analogs of LH-RH have been developed for human use, particularly in the treatment of infertility and certain types of cancer. For instance, gonadotropin-releasing hormone agonists (GnRH agonists), which are synthetic derivatives of LH-RH, are widely used in fertility treatments to stimulate ovarian follicle development.

One of the most exciting developments in this field is the use of salmon LH-RH in studying endocrine disruptors. Environmental chemicals that interfere with hormone function have become a growing concern due to their potential impact on wildlife and human health. By examining how these chemicals affect LH-RH signaling pathways, researchers can better understand their mechanisms of action and develop strategies to mitigate their effects.

From a structural perspective, salmon LH-RH exhibits a unique sequence that distinguishes it from its mammalian counterparts. This divergence highlights the evolutionary adaptations that have occurred to optimize reproductive processes in different species. For example, studies comparing human and salmon LH-RH have identified differences in amino acid residues that influence receptor binding affinity and signaling efficiency.

Another area of active research involves the role of salmon LH-RH in stress responses. Environmental stressors such as temperature fluctuations or pollution can disrupt endocrine systems, leading to reproductive dysfunction. By investigating how salmon cope with these challenges at the molecular level, scientists hope to develop interventions that protect vulnerable populations.

In conclusion, salmon Luteinizing Hormone-Releasing Hormone (LH-RH) continues to be a focal point in reproductive endocrinology research. Its role in regulating gonadal function, coupled with its applications in aquaculture and human medicine, underscores its significance across multiple disciplines. As our understanding of this hormone deepens through cutting-edge studies on molecular mechanisms and environmental impacts, we are poised to unlock new insights into reproductive health and disease.